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Compound of Interest

Compound Name: trans-2-Pentenoic acid

Cat. No.: B1200066 Get Quote

Essential Safety and Handling Guide for trans-2-
Pentenoic Acid
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential safety and logistical information for the

handling of trans-2-Pentenoic acid, a corrosive compound that requires careful management

in a laboratory setting.

Chemical Identifier:

Name: trans-2-Pentenoic acid

Synonyms: (E)-Pent-2-enoic acid, Pent-2-enoic acid, (E)-

CAS Number: 13991-37-2

Hazard Identification and Personal Protective
Equipment
trans-2-Pentenoic acid is classified as a corrosive liquid that can cause severe skin burns and

eye damage. It is also harmful if swallowed.[1] Adherence to strict safety protocols is

mandatory to prevent exposure.
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(PPE)

Acute Oral

Toxicity, Skin

Corrosion/Irrit

ation, Serious

Eye

Damage/Irrita

tion

GHS05

(Corrosion)

Danger H314:

Causes

severe skin

burns and

eye damage.

H290: May

be corrosive

to metals.

P280: Wear

protective

gloves/protec
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protection/fac

e protection.

[1] P305 +

P351 + P338:

IF IN EYES:

Rinse

cautiously

with water for

several

minutes.

Remove

contact

lenses, if

present and

easy to do.

Continue

rinsing. P303

+ P361 +

P353: IF ON

SKIN (or

hair): Take off

immediately

all

contaminated

clothing.

Rinse skin

Eyes/Face:

Chemical

safety
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a face shield.

[2][3] Hands:

Acid-resistant

gloves (Nitrile

or butyl

rubber
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d).[3] Body:

Acid-resistant

lab coat or

suit.[3]

Respiratory:

Use in a well-

ventilated

area. A

NIOSH/MSH

A approved

respirator

may be

necessary if

ventilation is

inadequate.

[2][4]
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with

water/shower.

P501:

Dispose of

contents/cont

ainer to an

approved

waste

disposal

plant.[1]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of trans-
2-Pentenoic acid, from initial preparation to final disposal. Adherence to this workflow is critical

to minimize risk.
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Caption: Standard Operating Procedure for trans-2-Pentenoic Acid.

Hierarchy of Controls for Chemical Safety
To effectively manage risks associated with hazardous chemicals, a hierarchical approach to

control measures should be implemented. This strategy prioritizes controls that are generally

more effective and reliable.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA12689&PLANT=d__ALF
https://www.benchchem.com/product/b1200066?utm_src=pdf-body
https://www.benchchem.com/product/b1200066?utm_src=pdf-body
https://www.benchchem.com/product/b1200066?utm_src=pdf-body-img
https://www.benchchem.com/product/b1200066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Elimination
(Physically remove the hazard)

Substitution
(Replace the hazard)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

PPE
(Protect the worker with Personal Protective Equipment)

Click to download full resolution via product page

Caption: Hierarchy of Controls for Managing Chemical Exposure.
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Operational and Disposal Plans
Handling Procedures:

Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure that

an eyewash station and safety shower are readily accessible and in good working order.[3]

All personnel involved must be trained on the specific hazards of trans-2-Pentenoic acid.

Ventilation: Always handle trans-2-Pentenoic acid in a well-ventilated area, preferably

within a chemical fume hood.[4][5]

Dispensing: When transferring the chemical, do so carefully to avoid splashing.[3] Use

appropriate tools such as a pipette or a funnel.

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

bases.[4]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Immediate medical attention is required.[1]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Immediate medical attention is required.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Immediate medical

attention is required.[1]

Ingestion: Do NOT induce vomiting. Call a physician immediately.[1]

Disposal Plan:

Waste Collection: Dispose of trans-2-Pentenoic acid and any contaminated materials in a

designated, properly labeled, and sealed waste container.[3]

Regulations: All chemical waste must be disposed of in accordance with local, state, and

federal regulations.[3] Consult your institution's environmental health and safety (EHS) office

for specific guidance.
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Spill Management: In the event of a spill, evacuate the area. Use an appropriate inert

absorbent material (e.g., sand, silica gel) for containment and collect it into a suitable

container for disposal.[3][4] Ensure adequate ventilation during cleanup.[3] Contaminated

clothing should be removed and washed before reuse.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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